Cas no 1261868-42-1 (3-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE)

• Product Name: 3-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE
• CAS No: 1261868-42-1
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 4565844
• PubChem ID: 129899664
• Update Time: 2025-11-03

3-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE
• 6-(trifluoromethoxy)quinolin-3-ol
• AKOS032953191
• 1261868-42-1
• MFCD18417163
• K10208
• SDUDCWSGFIBQEO-UHFFFAOYSA-N

• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-8-1-2-9-6(4-8)3-7(15)5-14-9/h1-5,15H
• InChI Key： SDUDCWSGFIBQEO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(F)(F)F)=CC=2)C=C(O)C=1

Computed Properties

• Exact Mass: 229.03506292g/mol
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE

3-Hydroxy-6-(Trifluoromethoxy)Quinoline: A Comprehensive Overview

3-Hydroxy-6-(Trifluoromethoxy)Quinoline (CAS No: 1261868-42-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This quinoline derivative, characterized by its hydroxy and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable molecule for various applications. In this article, we delve into the structural features, synthesis methods, biological activities, and potential uses of 3-Hydroxy-6-(Trifluoromethoxy)Quinoline, supported by the latest research findings.

The molecular structure of 3-Hydroxy-6-(Trifluoromethoxy)Quinoline is defined by its quinoline backbone, a bicyclic aromatic system consisting of a benzene ring fused with a pyridine ring. The hydroxyl group (-OH) at position 3 and the trifluoromethoxy group (-OCF₃) at position 6 introduce significant electronic and steric effects into the molecule. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of 3-Hydroxy-6-(Trifluoromethoxy)Quinoline in drug discovery. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, this compound has shown promise in anticancer research, where it demonstrates selective cytotoxicity against various cancer cell lines without significantly affecting normal cells.

In the realm of materials science, 3-Hydroxy-6-(Trifluoromethoxy)Quinoline has been investigated for its application in organic electronics. Its electron-withdrawing groups enhance the molecule's electron transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic techniques have enabled the scalable production of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 3-Hydroxy-6-(Trifluoromethoxy)Quinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives through cyclization reactions. The introduction of hydroxyl and trifluoromethoxy groups is achieved via nucleophilic substitution or electrophilic aromatic substitution methods. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and material applications.

From an environmental perspective, understanding the fate and transport of 3-Hydroxy-6-(Trifluoromethoxy)Quinoline in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, though its persistence in certain environments remains a topic of ongoing research.

In conclusion, 3-Hydroxy-6-(Trifluoromethoxy)Quinoline stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, underscore its potential as a valuable tool in both academic research and industrial settings. As research continues to uncover new facets of this compound's behavior, it is poised to play an increasingly significant role in shaping future innovations.